Cas no 177799-11-0 (9,10-Anthracenediamine, N,N,N',N'-tetraphenyl-)

• Product Name: 9,10-Anthracenediamine, N,N,N',N'-tetraphenyl-
• CAS No: 177799-11-0
• MF: C₃₈H₂₈N₂
• MW: 512.642329216003
• CID: 1364733
• PubChem ID: 15538838
• Update Time: 2025-04-20

9,10-Anthracenediamine, N,N,N',N'-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenediamine, N,N,N',N'-tetraphenyl-
• 9-N,9-N,10-N,10-N-tetraphenylanthracene-9,10-diamine
• 177799-11-0
• DTXSID80573843
• RZGMFRRDBNHLJU-UHFFFAOYSA-N
• 9,10-Bis(diphenylamino)anthracene
• SCHEMBL134731
• 9,10-Anthracenediamine, N9,N9,N10,N10-tetraphenyl-
• N9,N9,N10,N10-TETRAPHENYLANTHRACENE-9,10-DIAMINE
• bis(diphenylamino)anthracene
• N~9~,N~9~,N~10~,N~10~-Tetraphenylanthracene-9,10-diamine

• Inchi： 1S/C38H28N2/c1-5-17-29(18-6-1)39(30-19-7-2-8-20-30)37-33-25-13-15-27-35(33)38(36-28-16-14-26-34(36)37)40(31-21-9-3-10-22-31)32-23-11-4-12-24-32/h1-28H
• InChI Key： RZGMFRRDBNHLJU-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C1=C2C=CC=CC2=C(C2=CC=CC=C12)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 512.22544
• Monoisotopic Mass: 512.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48